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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling tert-Butyl
carbamate. Adherence to these procedural guidelines is critical for ensuring laboratory safety
and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl carbamate is a solid chemical that can pose health risks if not handled properly. It is
known to be irritating to the eyes and may cause irritation to the skin and respiratory tract.[1]
While specific occupational exposure limits have not been established, it is crucial to minimize
exposure.[2]

Quantitative Data Summary
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Parameter Value Source

H315: Causes skin irritation
(60% of notifications) H319:
Causes serious eye irritation
(100% of notifications) H335:
May cause respiratory irritation

GHS Hazard Statements (60% of notifications) H302: [3]
Harmful if swallowed (20% of
notifications) H312: Harmful in
contact with skin (20% of
notifications) H332: Harmful if

inhaled (20% of notifications)

Storage Temperature Store in a cool, dry place.[1] [1][2]

Incompatible Materials Strong oxidizing agents.[2] [2]

Recommended Personal Protective Equipment (PPE)

Type Specification Rationale

Safety glasses with side )
_ _ To protect against dust
Eye Protection shields (or goggles)

) particles and splashes.
conforming to EN 166.[2]

To prevent skin contact. Users
should consult glove
) Protective gloves (e.g., Nitrile manufacturer
Hand Protection _
rubber).[2] recommendations for
breakthrough time and

thickness.[2]

Body Protection Long-sleeved clothing.[2] To minimize skin exposure.

To prevent inhalation of dust
Use a NIOSH-approved ) . )
) ) ] particles, especially in poorly
Respiratory Protection respirator (e.g., N95) when ]
ventilated areas or when
dusts are generated. ) -
handling large quantities.
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Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of tert-Butyl carbamate from receipt to use in

experiments.

Workflow for Handling tert-Butyl Carbamate

Handling Cleanup & Disposal

Click to download full resolution via product page
A step-by-step workflow for the safe handling of tert-Butyl carbamate.
Experimental Protocol:
e Preparation:

Before handling, visually inspect the container for any damage or leaks.

[¢]

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

[¢]

the solid form to minimize dust generation.[1][4]

Ensure an eyewash station and safety shower are readily accessible.[1]

o

Don the appropriate PPE as specified in the table above.

o

e Handling and Use:

o When weighing the solid, do so within the ventilated enclosure. Use a spatula to carefully

transfer the material. Avoid creating dust clouds.

o If dissolving the solid, add it slowly to the solvent.
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o Keep the container tightly closed when not in use.[1][2]

o Cleanup:
o Clean the work area thoroughly after handling.
o Wipe down surfaces with an appropriate solvent to remove any residual chemical.
o Wash hands thoroughly after handling the material and before leaving the laboratory.[2]

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:

Exposure Route First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[2]

Seek medical attention.[1][2]

Wash off immediately with plenty of water for at
) least 15 minutes.[2] Remove contaminated
Skin Contact ] o )
clothing.[1] If skin irritation persists, call a

physician.[2]

Move to fresh air.[1] If breathing is difficult, give

Inhalation . .
oxygen. Seek medical attention.[1]
Clean mouth with water and drink plenty of
Ingestion water afterwards.[2] Do NOT induce vomiting.[5]
Seek medical attention.[1][2]
For small spills, sweep up the solid material,
Spil avoiding dust formation, and place it into a
pi

suitable, closed container for disposal.[2]

Ensure adequate ventilation.[2]

Disposal Plan
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Proper disposal of tert-Butyl carbamate and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

Waste Generation

[ Solid tert-Butyl Carbamate Waste j

Disposal
Y
Follow institutional guidelines
Solutions Containing tert-Butyl Carbamate Designated, Labeled Hazardous Waste Container Licensed Professional Waste Disposal Service

[ Contaminated PPE (gloves, etc.) j

AN /

Click to download full resolution via product page
A workflow for the proper segregation and disposal of tert-Butyl carbamate waste.
Disposal Protocol:
e Solid Waste:
o Collect any unused or waste tert-Butyl carbamate in a clearly labeled, sealed container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Liquid Waste:

o Solutions containing tert-Butyl carbamate should be collected in a designated, labeled
hazardous waste container.
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o Consult your institution's EHS guidelines for specific instructions on the disposal of
halogenated and non-halogenated organic waste streams.

o Contaminated Materials:

o Any materials that have come into contact with tert-Butyl carbamate, such as gloves,
weighing paper, and disposable labware, should be disposed of as hazardous waste.

» Final Disposal:

o All waste containing tert-Butyl carbamate must be disposed of through a licensed
professional waste disposal service in accordance with local, state, and federal
regulations.[6] Do not dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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